Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
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- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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1. Back matter
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Łukasz Szeleszczuk,Dariusz Maciej Pisklak,Monika Zielińska-Pisklak CrystEngComm, 2018,20, 370-372
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Nadine Arnaud,Joseph Georges Analyst, 2001,126, 694-697
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Valentina Aina,Dario Ghigo,Tatiana Marchis,Giuseppina Cerrato,Enzo Laurenti,Claudio Morterra,Gianluca Malavasi,Gigliola Lusvardi,Ledi Menabue,Loredana Bergandi J. Mater. Chem., 2011,21, 10970-10981
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Wei Gao,Xiaomin Yang,Yuanfa Liu RSC Adv., 2022,12, 23311-23321
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Hiroshi Watanabe,Akira Takahashi,Mahmoud M. Emara,Bashir A. Abd-El-Nabey,Kazuki Tajima,Tohru Kawamoto J. Mater. Chem. C, 2017,5, 8921-8926
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Imtiaz Begum,Gregor Schnakenburg,Zsolt Kelemen,László Nyulászi,René. T. Boeré,Rainer Streubel Chem. Commun., 2018,54, 13555-13558
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